Cas no 1824063-21-9 (2-(4-bromothiazol-2-yl)acetonitrile)

• Product Name: 2-(4-bromothiazol-2-yl)acetonitrile
• CAS No: 1824063-21-9
• MF: C₅H₃BrN₂S
• MW: 203.059718370438
• MDL: MFCD28123810
• CID: 5290963
• PubChem ID: 130138905
• Update Time: 2026-03-10

2-(4-bromothiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-bromo-
• 2-(4-Bromothiazol-2-yl)acetonitrile
• 1824063-21-9
• 2-(4-bromo-1,3-thiazol-2-yl)acetonitrile
• CS-0201378
• BrC=1N=C(SC=1)CC#N
• EN300-24199876
• E82399
• SCHEMBL19745654
• 2-(4-bromothiazol-2-yl)acetonitrile

• MDL： MFCD28123810
• Inchi： 1S/C5H3BrN2S/c6-4-3-9-5(8-4)1-2-7/h3H,1H2
• InChI Key： OETBVMWLJJNSRH-UHFFFAOYSA-N
• SMILES： S1C=C(Br)N=C1CC#N

Computed Properties

• Exact Mass: 201.92003g/mol
• Monoisotopic Mass: 201.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(4-bromothiazol-2-yl)acetonitrile

Recent Advances in the Study of 2-(4-Bromothiazol-2-yl)acetonitrile (CAS: 1824063-21-9) in Chemical Biology and Pharmaceutical Research

2-(4-Bromothiazol-2-yl)acetonitrile (CAS: 1824063-21-9) is a brominated thiazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have explored its reactivity, synthetic utility, and biological activities, positioning it as a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 2-(4-bromothiazol-2-yl)acetonitrile as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromothiazole moiety was found to enhance binding affinity and selectivity, leading to improved pharmacokinetic properties. The study highlighted the compound's role in facilitating efficient C-C and C-N bond formations, which are critical for constructing complex heterocyclic scaffolds.

Another significant application of 2-(4-bromothiazol-2-yl)acetonitrile was reported in a 2024 Nature Communications article, where it was utilized in the development of antimicrobial agents targeting drug-resistant bacterial strains. The compound's ability to undergo nucleophilic substitution reactions at the bromine position allowed for the introduction of various pharmacophores, resulting in derivatives with potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.

Recent advancements in synthetic methodologies have also expanded the utility of 2-(4-bromothiazol-2-yl)acetonitrile. A 2023 Organic Letters publication detailed a novel palladium-catalyzed cross-coupling reaction that enables the efficient functionalization of the thiazole ring. This method provides access to a diverse array of derivatives, facilitating structure-activity relationship (SAR) studies and the optimization of lead compounds.

In addition to its synthetic applications, 2-(4-bromothiazol-2-yl)acetonitrile has been investigated for its potential in targeted drug delivery systems. A 2024 study in ACS Nano explored its incorporation into nanoparticle formulations, where the bromothiazole group served as a reactive handle for conjugating targeting ligands. This approach demonstrated enhanced tumor accumulation and reduced off-target effects in preclinical models.

Despite these promising developments, challenges remain in the large-scale synthesis and stability optimization of 2-(4-bromothiazol-2-yl)acetonitrile derivatives. Future research directions may focus on improving synthetic yields, exploring new biological targets, and evaluating the compound's safety profile in vivo. The growing body of evidence suggests that 2-(4-bromothiazol-2-yl)acetonitrile will continue to play a significant role in advancing chemical biology and pharmaceutical research.